N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)thio)acetamide

• IUPAC Name: N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-2-(4-fluorophenyl)sulfanylacetamide
• InChI: InChI=1S/C19H17FN2O3S2/c1-24-13-5-8-15(17(9-13)25-2)16-10-27-19(21-16)22-18(23)11-26-14-6-3-12(20)4-7-14/h3-10H,11H2,1-2H3,(H,21,22,23)
• InChI Key: ITYUPNHLJGILIG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CSC(=N2)NC(=O)CSC3=CC=C(C=C3)F)OC
• Molecular Formula: C19H17FN2O3S2
• Molecular Weight: 404.5 g/mol

Description

N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)thio)acetamide, also known as DMTF-1, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the thiazole family and has been shown to have significant effects on various biological systems.

Mechanism of Action

N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)thio)acetamide exerts its effects through multiple mechanisms. It has been shown to inhibit the activity of various enzymes and proteins involved in cancer cell growth and proliferation. The compound also induces apoptosis, or programmed cell death, in cancer cells. Additionally, N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)thio)acetamide has been shown to have anti-inflammatory effects by inhibiting the activity of certain cytokines and chemokines.
Biochemical and Physiological Effects:
N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)thio)acetamide has been shown to have significant effects on various biological systems. The compound has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve antioxidant activity. Additionally, N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)thio)acetamide has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)thio)acetamide is its potential therapeutic applications in various diseases. The compound has been extensively studied for its anti-cancer and anti-inflammatory effects, making it a promising candidate for future drug development. However, one of the limitations of N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)thio)acetamide is its complex synthesis process, which may limit its availability for use in research.

Future Directions

There are several future directions for research on N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)thio)acetamide. One potential area of study is the compound's potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to fully understand the mechanisms of action of N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)thio)acetamide and its potential applications in the treatment of cancer and inflammation. Finally, future studies should explore the potential side effects and toxicity of N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)thio)acetamide to ensure its safety for use in humans.
Conclusion:
In conclusion, N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)thio)acetamide is a promising compound that has potential therapeutic applications in various diseases. Its anti-cancer, anti-inflammatory, and neuroprotective effects make it a promising candidate for future drug development. Further research is needed to fully understand the mechanisms of action of N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)thio)acetamide and its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)thio)acetamide is a complex process that involves multiple steps. The compound can be synthesized through a reaction between 2,4-dimethoxyphenylthiocyanate and 4-fluorobenzylamine, followed by a reaction with thioacetic acid. The final product is obtained through purification and isolation techniques.

Scientific Research Applications

N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-2-((4-fluorophenyl)thio)acetamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have significant anti-inflammatory, anti-cancer, and anti-oxidant properties. The compound has been studied for its potential use in the treatment of various cancers, including breast, lung, and prostate cancer.